Cas no 2680835-58-7 (tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate)

• Product Name: tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate
• CAS No: 2680835-58-7
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5914274
• PubChem ID: 165937105
• Update Time: 2025-10-28

tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680835-58-7
• tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate
• EN300-28288547

• Inchi： 1S/C17H25NO3/c1-7-15(18-16(19)21-17(4,5)6)13-8-10-14(11-9-13)20-12(2)3/h7-12,15H,1H2,2-6H3,(H,18,19)
• InChI Key： MDFWRVCSUXJUKZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=C)C1C=CC(=CC=1)OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate

Research Brief on tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate (CAS: 2680835-58-7)

The compound tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate (CAS: 2680835-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and propenyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymatic pathways.

One of the most notable advancements involves the use of this compound as a building block for the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully modified the tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate scaffold to develop selective inhibitors for specific kinase targets, demonstrating promising in vitro and in vivo efficacy. The compound's structural flexibility allows for easy derivatization, enabling the optimization of pharmacokinetic properties.

In addition to its role in kinase inhibitor development, recent publications highlight its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The incorporation of tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate into PROTAC designs has been shown to enhance linker stability and improve cellular permeability, addressing key challenges in PROTAC development. Preliminary data suggest that these derivatives exhibit robust degradation activity against oncogenic proteins, paving the way for further preclinical evaluation.

Another area of exploration is the compound's potential in antimicrobial research. Structural analogs of tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate have demonstrated activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicate that these analogs interfere with bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance. However, further optimization is required to improve selectivity and reduce off-target effects.

From a synthetic chemistry perspective, recent advancements have focused on streamlining the production of tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, have been employed to enhance yield and reduce environmental impact. These innovations not only improve scalability but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, tert-butyl N-{1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-yl}carbamate (CAS: 2680835-58-7) represents a versatile and valuable scaffold in modern drug discovery. Its applications span kinase inhibition, PROTAC development, and antimicrobial therapy, underscoring its broad utility. Ongoing research aims to further elucidate its mechanistic insights and expand its therapeutic potential. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs.